Cas no 321980-88-5 (1-2-(trifluoromethyl)-1H-1,3-benzodiazol-1-ylpropan-2-one)
1-2-(trifluoromethyl)-1H-1,3-benzodiazol-1-ylpropan-2-one Chemical and Physical Properties
Names and Identifiers
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- 1-2-(trifluoromethyl)-1H-1,3-benzodiazol-1-ylpropan-2-one
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- MDL: MFCD01419489
1-2-(trifluoromethyl)-1H-1,3-benzodiazol-1-ylpropan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC28033-1g |
1-[2-(Trifluoromethyl)-1H-1,3-benzodiazol-1-yl]propan-2-one |
321980-88-5 | tech | 1g |
£1078.00 | 2025-02-21 | |
| abcr | AB341432-500 mg |
1-[2-(Trifluoromethyl)-1H-1,3-benzimidazol-1-yl]acetone, 90%; . |
321980-88-5 | 90% | 500mg |
€678.60 | 2023-04-26 | |
| abcr | AB341432-1 g |
1-[2-(Trifluoromethyl)-1H-1,3-benzimidazol-1-yl]acetone, 90%; . |
321980-88-5 | 90% | 1g |
€1312.80 | 2023-04-26 | |
| abcr | AB341432-100 mg |
1-[2-(Trifluoromethyl)-1H-1,3-benzimidazol-1-yl]acetone; . |
321980-88-5 | 100MG |
€208.80 | 2022-06-10 | ||
| Key Organics Ltd | 2R-1562-1MG |
1-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]acetone |
321980-88-5 | >90% | 1mg |
£37.00 | 2025-02-08 | |
| Key Organics Ltd | 2R-1562-5MG |
1-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]acetone |
321980-88-5 | >90% | 5mg |
£46.00 | 2025-02-08 | |
| Key Organics Ltd | 2R-1562-10MG |
1-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]acetone |
321980-88-5 | >90% | 10mg |
£63.00 | 2025-02-08 | |
| Key Organics Ltd | 2R-1562-0.5G |
1-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]acetone |
321980-88-5 | >90% | 0.5g |
£385.00 | 2025-02-08 | |
| Key Organics Ltd | 2R-1562-1G |
1-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]acetone |
321980-88-5 | >90% | 1g |
£770.00 | 2025-02-08 | |
| Key Organics Ltd | 2R-1562-5G |
1-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]acetone |
321980-88-5 | >90% | 5g |
£3080.00 | 2025-02-08 |
1-2-(trifluoromethyl)-1H-1,3-benzodiazol-1-ylpropan-2-one Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 1-2-(trifluoromethyl)-1H-1,3-benzodiazol-1-ylpropan-2-one
Compound CAS No 321980-88-5: 1-(2-(Trifluoromethyl)-1H-1,3-benzodiazol-1-yl)propan-2-one
The compound with CAS No 321980-88-5, known as 1-(2-(Trifluoromethyl)-1H-1,3-benzodiazol-1-yl)propan-2-one, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzodiazole ring system with a trifluoromethyl substituent and a propanone group. The benzodiazole moiety is a heterocyclic aromatic system that contributes to the compound's stability and reactivity, while the trifluoromethyl group introduces electron-withdrawing effects, enhancing its chemical properties.
Recent studies have highlighted the potential of this compound in drug discovery and development. Its structure has been shown to exhibit promising biological activity, particularly in the context of enzyme inhibition and receptor binding. The benzodiazole core has been extensively studied for its ability to interact with various biological targets, making it a valuable component in the design of new therapeutic agents. Additionally, the trifluoromethyl group has been demonstrated to improve pharmacokinetic properties, such as bioavailability and metabolic stability.
The synthesis of 1-(2-(Trifluoromethyl)-1H-1,3-benzodiazol-1-yl)propan-2-one involves a multi-step process that typically begins with the preparation of the benzodiazole derivative. This is followed by functionalization to introduce the trifluoromethyl group and subsequent coupling with the propanone moiety. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its synthesis.
In terms of applications, this compound has shown potential in several areas. In pharmaceuticals, it has been explored as a lead compound for anti-inflammatory agents due to its ability to inhibit key inflammatory pathways. In materials science, its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices.
Moreover, computational studies have provided deeper insights into the molecular interactions of this compound. Density functional theory (DFT) calculations have revealed its electronic structure and reactivity patterns, which are critical for understanding its behavior in different chemical environments. These findings have further underscored its suitability for advanced applications in drug design and materials synthesis.
In conclusion, CAS No 321980-88-5, or 1-(2-(Trifluoromethyl)-1H-1,3-benzodiazol-1-yl)propan-2-one, stands out as a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent research advancements, positions it as a valuable tool in both academic and industrial settings.
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